Cas no 1805065-90-0 (4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride
• CAS No: 1805065-90-0
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4896650
• Update Time: 2025-06-11

4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-13-6(8(10)14)7(15-2)5(4)9(11)12/h3,9H,1-2H3
• InChI Key： NAIKMSKVIWIBKQ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(F)F)C(C)=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride

Introduction to 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride (CAS No. 1805065-90-0)

4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride (CAS No. 1805065-90-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure modified with a difluoromethyl, a methoxy, and a methyl group, along with a reactive carbonyl chloride functionality, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of the carbonyl chloride group (-COCl) makes it particularly valuable for further functionalization, enabling the construction of complex molecular architectures essential for drug discovery and development.

The difluoromethyl substituent is a key feature that enhances the pharmacological properties of the compound. Difluoromethylation is a well-documented strategy in medicinal chemistry, where the introduction of fluorine atoms at the C-F bond significantly influences metabolic stability, lipophilicity, and binding affinity to biological targets. This modification has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The electron-withdrawing nature of the difluoromethyl group can also modulate the electronic properties of adjacent functional groups, thereby fine-tuning the reactivity and selectivity in synthetic pathways.

The methoxy and methyl groups in 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride contribute to its structural complexity and potential biological activity. The methoxy group can serve as a hydrogen bond acceptor or donor, influencing solubility and interactions with biological targets. Additionally, the methyl groups provide steric bulk and can affect the conformational flexibility of the molecule. These features make this compound an attractive building block for designing molecules with specific pharmacokinetic profiles.

The carbonyl chloride functionality at the 2-position of the pyridine ring is particularly noteworthy due to its high reactivity. This group readily participates in nucleophilic addition reactions, allowing for the facile introduction of various substituents such as amines, alcohols, and thiols. Such transformations are crucial for constructing more complex scaffolds and exploring novel chemical space in drug discovery. The reactivity of this intermediate enables rapid diversification of molecular structures, which is essential for identifying lead compounds with optimized biological activity.

In recent years, there has been growing interest in leveraging computational methods to predict and optimize the properties of such intermediates. Advanced computational techniques, including molecular modeling and quantum chemistry calculations, have been employed to understand the electronic structure and reactivity of 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride. These studies have provided valuable insights into how structural modifications can influence its interactions with biological targets, thereby guiding rational drug design efforts.

Moreover, synthetic methodologies have been refined to enhance both yield and selectivity in the preparation of this compound. Modern synthetic approaches often incorporate transition-metal-catalyzed reactions or asymmetric methods to achieve high enantioselectivity or regioselectivity. Such advancements have made it possible to produce enantiomerically pure forms of this intermediate, which are critical for developing chiral drugs with improved therapeutic efficacy.

The applications of 4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique structural features make it suitable for synthesizing intermediates that exhibit herbicidal or pesticidal properties. Additionally, its reactivity allows for modifications that enhance material properties in industrial applications.

Recent research has also highlighted its role in developing novel therapeutic agents targeting emerging diseases. The structural motifs present in this compound have inspired new drug candidates aimed at modulating enzyme activity or receptor binding in infectious diseases and chronic conditions. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative synthetic strategies that leverage this intermediate to accelerate drug discovery pipelines.

Future directions in research may focus on exploring alternative synthetic routes that minimize hazardous byproducts while maintaining high yields. Green chemistry principles are increasingly being applied to develop sustainable methodologies for producing such intermediates on an industrial scale. Additionally, investigating new applications in areas such as materials science could open up additional avenues for utilization.

In conclusion,4-(Difluoromethyl)-3-methoxy-5-methylpyridine-2-carbonyl chloride (CAS No. 1805065-90-0) represents a significant asset in synthetic chemistry due to its versatile reactivity and structural features. Its continued exploration promises to yield novel bioactive molecules with potential therapeutic applications across multiple disease areas.